Cas no 2171846-06-1 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic acid
• CAS No: 2171846-06-1
• MF: C₂₅H₂₃N₃O₅S
• MW: 477.53222489357
• CID: 5921909
• PubChem ID: 165574572
• Update Time: 2025-10-29

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic acid
• EN300-1560200
• 2171846-06-1
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-5-carbonyl]pyrrolidin-2-yl}acetic acid

• Inchi： 1S/C25H23N3O5S/c29-22(30)12-15-6-5-11-28(15)23(31)21-13-26-24(34-21)27-25(32)33-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,13,15,20H,5-6,11-12,14H2,(H,29,30)(H,26,27,32)
• InChI Key： VEBUSEVIMQGGEX-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC=C1C(N1CCCC1CC(=O)O)=O

Computed Properties

• Exact Mass: 477.13584202g/mol
• Monoisotopic Mass: 477.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 137Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic Acid (CAS No. 2171846-06-1)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic acid, identified by its CAS number 2171846-06-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic acid is characterized by its intricate arrangement of functional groups, including a pyrrolidine ring, a thiazole moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. These components contribute to its unique chemical properties and biological interactions, which are being explored for their potential in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the Fmoc group in this molecule suggests its utility as a building block in peptide synthesis and as a potential pharmacophore in drug design. The thiazole ring is known for its role in several bioactive molecules, often contributing to antimicrobial and anti-inflammatory properties.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The pyrrolidine ring in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic acid adds another layer of complexity to its structure, potentially enhancing its binding affinity to biological targets. This compound has been investigated for its interactions with enzymes and receptors involved in metabolic disorders and cancer.

One of the most intriguing aspects of this compound is its potential application in targeted therapy. The combination of the fluorenylmethoxycarbonyl group and the thiazole moiety may facilitate the design of molecules that can selectively interact with specific disease-related pathways. This specificity is crucial for developing drugs with minimal side effects and improved efficacy.

The synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-yl}acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity, which is essential for subsequent biological testing. The fluorenylmethoxycarbonyl group, in particular, plays a critical role in protecting amino groups during synthesis, ensuring the integrity of the final product.

Evaluation of the biological activity of this compound has revealed promising results in preclinical studies. Researchers have observed significant interactions with enzymes such as kinases and proteases, which are key targets in cancer therapy. Additionally, the compound has shown potential in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

The structural features of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylpyrrolidin-2-ylylacetic acid also make it an attractive candidate for further derivatization. By modifying specific functional groups, researchers can explore new analogs with enhanced biological activity or improved pharmacokinetic properties. This flexibility underscores the compound's significance as a scaffold for drug development.

In conclusion, 2-{1-(N-((S-((Ethoxy carbonyl)amino)thioxoethylidene)carbamoyl)pyrrolidinyl)-N,N-dimethylamino)-N-((fluorenylmethoxy)carbamoyl)acetamide (CAS No. 2171846–06–1) represents a promising compound in pharmaceutical research. Its complex structure and diverse functional groups offer numerous opportunities for therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics.